Cas no 67617-62-3 (2-Propynamide, N-(1-methylethyl)-)

• Product Name: 2-Propynamide, N-(1-methylethyl)-
• CAS No: 67617-62-3
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 394523
• PubChem ID: 12420192
• Update Time: 2025-04-19

2-Propynamide, N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynamide, N-(1-methylethyl)-
• N-propan-2-ylprop-2-ynamide
• 67617-62-3
• N-Isopropylpropiolamide
• AKOS006358782
• N-(Propan-2-yl)prop-2-ynamide
• CS-0343116
• DTXSID60497432
• SCHEMBL10127347

• Inchi： 1S/C6H9NO/c1-4-6(8)7-5(2)3/h1,5H,2-3H3,(H,7,8)
• InChI Key： GWLCOGAYMMOKBU-UHFFFAOYSA-N
• SMILES： O=C(C#C)NC(C)C

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1